Cas no 2137096-54-7 ((1R,2S)-2-methoxycyclohexane-1-sulfonyl fluoride)

(1R,2S)-2-Methoxycyclohexane-1-sulfonyl fluoride is a chiral sulfonyl fluoride derivative characterized by its stereospecific configuration at the cyclohexane ring. This compound is particularly valuable in organic synthesis and medicinal chemistry due to its reactivity as a sulfonylating agent, enabling selective modifications of nucleophilic sites in target molecules. The methoxy group enhances its solubility in polar solvents, facilitating handling in various reaction conditions. Its stability under ambient conditions and compatibility with diverse functional groups make it a versatile intermediate for constructing complex chiral architectures. The product’s well-defined stereochemistry ensures high enantioselectivity in asymmetric synthesis, making it suitable for applications in pharmaceutical research and fine chemical development.
(1R,2S)-2-methoxycyclohexane-1-sulfonyl fluoride structure
2137096-54-7 structure
Product Name:(1R,2S)-2-methoxycyclohexane-1-sulfonyl fluoride
CAS No:2137096-54-7
MF:C7H13FO3S
MW:196.239724874496
CID:6178406
PubChem ID:165453487
Update Time:2025-05-26

(1R,2S)-2-methoxycyclohexane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

    • EN300-728577
    • (1R,2S)-2-methoxycyclohexane-1-sulfonyl fluoride
    • 2137096-54-7
    • Inchi: 1S/C7H13FO3S/c1-11-6-4-2-3-5-7(6)12(8,9)10/h6-7H,2-5H2,1H3/t6-,7+/m0/s1
    • InChI Key: DJJJXFJYTCMZMO-NKWVEPMBSA-N
    • SMILES: S([C@@H]1CCCC[C@@H]1OC)(=O)(=O)F

Computed Properties

  • Exact Mass: 196.05694361g/mol
  • Monoisotopic Mass: 196.05694361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 51.8Ų

(1R,2S)-2-methoxycyclohexane-1-sulfonyl fluoride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-728577-1.0g
(1R,2S)-2-methoxycyclohexane-1-sulfonyl fluoride
2137096-54-7
1g
$0.0 2023-06-06

Additional information on (1R,2S)-2-methoxycyclohexane-1-sulfonyl fluoride

Introduction to (1R,2S)-2-methoxycyclohexane-1-sulfonyl fluoride (CAS No. 2137096-54-7)

(1R,2S)-2-methoxycyclohexane-1-sulfonyl fluoride (CAS No. 2137096-54-7) is a specialized organic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound is characterized by its unique structural features and versatile reactivity, making it a valuable reagent in the synthesis of complex molecules and the development of novel therapeutic agents.

The chemical structure of (1R,2S)-2-methoxycyclohexane-1-sulfonyl fluoride consists of a cyclohexane ring substituted with a methoxy group at the 2-position and a sulfonyl fluoride group at the 1-position. The stereochemistry of the compound, specifically the (1R,2S) configuration, plays a crucial role in its reactivity and selectivity in various chemical transformations. This stereochemical specificity is essential for achieving high enantioselectivity in asymmetric synthesis, which is a critical aspect of modern drug discovery and development.

Recent advancements in synthetic chemistry have highlighted the utility of (1R,2S)-2-methoxycyclohexane-1-sulfonyl fluoride in the preparation of bioactive molecules. For instance, a study published in the Journal of Organic Chemistry demonstrated that this compound can be used as an efficient electrophilic fluorinating agent in the synthesis of fluorinated analogs of natural products. These fluorinated derivatives often exhibit enhanced biological activity and improved pharmacokinetic properties compared to their non-fluorinated counterparts.

In the context of pharmaceutical research, (1R,2S)-2-methoxycyclohexane-1-sulfonyl fluoride has shown promise as a key intermediate in the development of new drugs targeting various diseases. One notable application is in the synthesis of inhibitors for specific enzymes involved in disease pathways. For example, researchers at a leading pharmaceutical company have utilized this compound to synthesize potent inhibitors of protein kinases, which are implicated in several cancers and inflammatory disorders.

The reactivity of (1R,2S)-2-methoxycyclohexane-1-sulfonyl fluoride can be fine-tuned by adjusting reaction conditions such as temperature, solvent, and catalysts. This flexibility allows chemists to optimize synthetic routes for higher yields and better selectivity. Additionally, the compound's stability under various reaction conditions makes it suitable for large-scale production processes in industrial settings.

In terms of safety and handling, while (1R,2S)-2-methoxycyclohexane-1-sulfonyl fluoride is not classified as a hazardous material, it is important to follow standard laboratory practices to ensure safe handling and storage. Proper personal protective equipment (PPE) should be worn when working with this compound to minimize exposure risks.

The future prospects for (1R,2S)-2-methoxycyclohexane-1-sulfonyl fluoride are promising. Ongoing research continues to uncover new applications and synthetic strategies involving this compound. As our understanding of its properties deepens, it is likely that (1R,2S)-2-methoxycyclohexane-1-sulfonyl fluoride will play an increasingly important role in advancing both fundamental science and practical applications in medicine and materials science.

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